Cas no 2680758-00-1 (3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680758-00-1
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 6363501
• PubChem ID: 165936028
• Update Time: 2025-10-24

3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680758-00-1
• EN300-7265104
• 3-(hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)5(14)12-2-1-7(3-12,4-13)6(15)16/h13H,1-4H2,(H,15,16)
• InChI Key： JLPVOJGTSBWMNN-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)(CO)C1)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid

Introduction to 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic Acid (CAS No. 2680758-00-1)

3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2680758-00-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, a heterocyclic structure that is widely recognized for its diverse biological activities and potential therapeutic applications. The presence of both hydroxymethyl and trifluoroacetyl functional groups in its molecular framework imparts unique chemical properties, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoroacetyl group, in particular, is known for its ability to enhance the metabolic stability and lipophilicity of drug candidates, which are critical factors in determining their pharmacokinetic profiles. This modification often improves the binding affinity to biological targets, thereby increasing the efficacy of potential drugs. In contrast, the hydroxymethyl moiety introduces hydrophilicity and reactivity, allowing for further chemical modifications and functionalization. Such dual functionality makes 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including neurological disorders, cancer, and infectious diseases. The unique structural features of 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid make it an attractive candidate for further exploration in drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoroacetyl group typically involves fluorinated acylating agents, which are known for their high reactivity and selectivity. On the other hand, the incorporation of the hydroxymethyl group often necessitates careful consideration to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity.

The pharmacological properties of 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid have been studied in various preclinical models. Initial research suggests that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound may interfere with kinases and other signaling molecules that are aberrantly activated in cancer cells. Additionally, the hydrophilic nature of the hydroxymethyl group allows for interactions with polar biological targets, which could be exploited for therapeutic purposes.

The potential therapeutic applications of 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid are still being explored, but preliminary findings are promising. Researchers are investigating its efficacy in models of neurodegenerative diseases, where modulation of protein aggregation and oxidative stress is crucial. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders. The trifluoromethyl group's contribution to metabolic stability also suggests that it may have a longer half-life compared to non-fluorinated analogs.

In conclusion, 3-(Hydroxymethyl)-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for developing novel bioactive molecules with diverse therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in advancing drug discovery efforts.